Dspe-peg 2000

• Molecular Formula: C45H90NO11P
• Molecular Weight: 852.2 g/mol
• InChI: InChI=1S/C44H86NO11P.CH4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-42(47)53-39-41(40-55-57(50,51)54-37-35-45-44(49)52-38-36-46)56-43(48)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h41,46H,3-40H2,1-2H3,(H,45,49)(H,50,51);1H4
• InChIKey: ZMUHXEQZDXLNQJ-UHFFFAOYSA-N

DSPE-PEG 2000 Procurement Evidence: Quantitative Differentiation of the C18-PEG2000 Conjugate for Lipid Nanoparticle and Liposome Formulation

1,2‑Distearoyl‑sn‑glycero‑3‑phosphoethanolamine‑N‑[amino(polyethylene glycol)‑2000] (DSPE‑PEG 2000) is a PEGylated phospholipid conjugate in which a PEG chain of average molecular weight 2000 Da is covalently linked to the DSPE lipid anchor bearing two saturated C18 stearoyl chains . It self‑assembles into micelles with a critical micelle concentration (CMC) in the low‑micromolar range and integrates into lipid bilayers to form sterically stabilized liposomes, lipid nanoparticles (LNPs), and nanocrystal formulations [1]. DSPE‑PEG 2000 is the PEG‑lipid component of the FDA‑approved nanomedicine Doxil® (pegylated liposomal doxorubicin) and has been the most extensively characterized PEG‑phospholipid for prolonging systemic circulation of particulate drug carriers [2].

Liposome & LNP Formulation

Steric stabilization with saturated phospholipid/cholesterol bilayers

Post-Insertion PEGylation

High-efficiency surface engineering of preformed nanocarriers

Micelle & Nanocrystal Stabilization

Dilution-stable micelles and wet-milling colloidal stabilizer

• [1] Ashok B, Arleth L, Hjelm RP, Rubinstein I, Önyüksel H. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation. J Pharm Sci. 2004;93(10):2476-2487. doi:10.1002/jps.20150. PMID: 15349957. View Source
• [2] Barenholz Y. Doxil®—the first FDA-approved nano-drug: lessons learned. J Control Release. 2012;160(2):117-134. doi:10.1016/j.jconrel.2012.03.020. PMID: 22484195. View Source

Why DSPE‑PEG 2000 Cannot Be Simply Substituted by Other PEG‑Phospholipids: Anchor‑Length and PEG‑MW Co‑Determination of Performance

PEGylated phospholipids are not interchangeable excipients. Their functional performance is determined by two independent molecular variables—PEG chain molecular weight and lipid anchor chemistry—that interact in a formulation‑specific manner. In rigid, high‑melting‑temperature bilayers composed of DSPC and cholesterol (the platform used in Doxil®), DSPE‑PEG of molecular weight 1000–2000 prolongs circulation more effectively than DSPE‑PEG 5000 or DSPE‑PEG 12000, whereas in fluid egg‑PC bilayers the opposite rank order holds [1]. Similarly, substituting the C18 distearoyl (DSPE) anchor with the C14 dimyristoyl (DMG) anchor at the same PEG 2000 length yields LNPs with markedly different mRNA transfection potency and biodistribution profiles, demonstrating that even identical PEG chain lengths produce divergent biological outcomes when anchored through different lipid tails [2]. These formulation‑context‑dependent rank reversals mean that a procurement decision made solely on PEG molecular weight or solely on lipid class—without matching the exact conjugate to the specific bilayer composition and route of administration—risks substantial loss of circulation time, transfection efficiency, or colloidal stability.

• PEG MW mismatch DSPE-PEG 5000 may reduce circulation time in DSPC/cholesterol bilayers, where lower MW (1000–2000) performs better.
• Anchor chemistry shift Substituting DMG for DSPE anchor (same PEG 2000) can alter LNP transfection efficiency and biodistribution.
• Formulation-context dependence Rank order of PEG-lipid performance reverses between rigid and fluid bilayers; generic replacement risks loss of function.

• [1] Maruyama K, Yuda T, Okamoto A, Kojima S, Suginaka A, Iwatsuru M. Prolonged circulation time in vivo of large unilamellar liposomes composed of distearoyl phosphatidylcholine and cholesterol containing amphipathic poly(ethylene glycol). Biochim Biophys Acta. 1992;1128(1):44-49. doi:10.1016/0005-2760(92)90255-T. PMID: 1390877. View Source
• [2] Borah A, Giacobbo V, Binici B, Baillie R, Perrie Y. From in vitro to in vivo: the dominant role of PEG-lipids in LNP performance. Eur J Pharm Biopharm. 2025;212:114726. doi:10.1016/j.ejpb.2025.114726. View Source

DSPE‑PEG 2000 Quantitative Differentiation: Head‑to‑Head Evidence vs. Closest Analogs and Alternatives

Post‑Insertion Efficiency and Membrane Desorption Rate vs. Non‑Phospholipid PEG Anchors

In a direct head‑to‑head comparison of post‑insertion efficiency into preformed liposomes, DSPE‑PEG 2000 achieved 90% incorporation, substantially exceeding both HDAS‑SHP (79%) and HDAS‑PEG 2000 (73%), a non‑phospholipid alternative anchor [1]. The desorption rate of DSPE‑PEG 2000 from the liposome surface was 0.45%/h, the lowest among all tested anchors (HDAS‑SHP: 0.53%/h; HDAS‑PEG 2000: 0.67%/h), indicating superior membrane retention under sink conditions [1]. The CMC of DSPE‑PEG 2000 (2.44 µM) closely matched that of HDAS‑SHP (2.58 µM), confirming comparable amphiphilicity but with markedly better anchoring performance [1].

Post-insertion efficiency

Head-to-head

DSPE-PEG 2000: 90% incorporation, 0.45%/h desorption HDAS-SHP: 79%, 0.53%/h; HDAS-PEG 2000: 73%, 0.67%/h

Higher yield and longer PEG retention on carrier surface

Reported post-insertion assay; zeta potential differences noted

Evidence Dimension	Post-insertion efficiency and desorption rate from preformed liposome surface
Target Compound Data	DSPE-PEG 2000: post-insertion efficiency 90%; desorption rate 0.45%/h; CMC 2.44 µM
Comparator Or Baseline	HDAS-SHP: post-insertion 79%, desorption 0.53%/h, CMC 2.58 µM; HDAS-PEG 2000: post-insertion 73%, desorption 0.67%/h
Quantified Difference	DSPE-PEG 2000 post-insertion efficiency 14–23% higher; desorption rate 15–33% lower (slower loss)
Conditions	Preformed liposome post-insertion assay; micelle zeta potential: DSPE-PEG 2000 −34.4 mV, HDAS-SHP +28.4 mV, HDAS-PEG 2000 −3.7 mV

Why This Matters

Higher post-insertion efficiency reduces PEG-lipid waste during manufacturing; a 33% lower desorption rate predicts longer PEG retention on the carrier surface in vivo, directly translating to sustained stealth properties.

• [1] Mare R, Da H, Fresta M, Cosco D, Awasthi V. Anchoring Property of a Novel Hydrophilic Lipopolymer, HDAS-SHP, Post-Inserted in Preformed Liposomes. Nanomaterials (Basel). 2019;9(9):1185. doi:10.3390/nano9091185. PMID: 31438526. View Source

Critical Micelle Concentration and Drug Solubilization Capacity vs. DSPE‑PEG 5000

A comparative study of DSPE‑PEG micelles with PEG chain lengths of 2000, 3000, and 5000 Da revealed that the CMC of DSPE‑PEG 2000 (0.5–1 µM) was lower than that of DSPE‑PEG 5000 (1–1.5 µM), indicating greater thermodynamic stability upon dilution [1]. In simple micelles (without phosphatidylcholine), DSPE‑PEG 2000 solubilized more of the model hydrophobic drug diazepam than DSPE‑PEG 5000 as quantified by RP‑HPLC [1]. The CMC ratio (DSPE‑PEG 2000:DSPE‑PEG 5000 ≈ 1:2–1:3) translates to DSPE‑PEG 2000 micelles resisting disassembly at approximately 2‑ to 3‑fold lower concentrations, a critical advantage when carriers undergo massive dilution upon intravenous administration [1].

CMC & drug loading

Head-to-head

CMC 0.5–1 µM, higher diazepam solubilization vs. DSPE-PEG 5000 (CMC 1–1.5 µM)

May support dilution-stable micelle formulations

2–3× lower CMC; micelle size remained monodisperse

Evidence Dimension	Critical micelle concentration and drug solubilization capacity
Target Compound Data	DSPE-PEG 2000: CMC 0.5–1 µM; higher diazepam solubilization in simple micelles
Comparator Or Baseline	DSPE-PEG 5000: CMC 1–1.5 µM; lower diazepam solubilization in simple micelles
Quantified Difference	CMC approximately 2–3× lower for DSPE-PEG 2000; superior solubilization for DSPE-PEG 2000
Conditions	Fluorescent probe CMC determination; diazepam solubilization by RP-HPLC; micelle size by quasi-elastic light scattering; DSPE-PEG 2000 micelles remained monodisperse at ≤25% PC incorporation

Why This Matters

A lower CMC means DSPE‑PEG 2000 micelles maintain structural integrity at greater dilution—a key determinant of in vivo carrier stability after intravenous bolus injection where local concentration drops rapidly.

• [1] Ashok B, Arleth L, Hjelm RP, Rubinstein I, Önyüksel H. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation. J Pharm Sci. 2004;93(10):2476-2487. doi:10.1002/jps.20150. PMID: 15349957. View Source

In Vivo Circulation Longevity in Rigid DSPC/Cholesterol Bilayers vs. Higher‑MW DSPE‑PEG

In a landmark comparative study examining PEG molecular weights of 1000, 2000, 5000, and 12000 conjugated to DSPE and incorporated at 6 mol% into DSPC/cholesterol (1:1) large unilamellar vesicles (LUVs, 200 nm), DSPE‑PEG 1000 and DSPE‑PEG 2000 prolonged blood circulation time more effectively than DSPE‑PEG 5000 and DSPE‑PEG 12000 [1]. This rank order was specific to the rigid, high‑Tm DSPC/CH bilayer—in fluid egg‑PC/CH bilayers, PEG 5000 and PEG 12000 (conjugated to DOPE) outperformed lower molecular weights, demonstrating that DSPE‑PEG 2000 is the optimal choice specifically for the saturated‑phospholipid bilayer platform most commonly used in clinically approved formulations [1]. DSPC/CH/DSPE‑PEG 2000 LUVs (1:1:0.13 m/m) remained in the circulation for over 24 hours after intravenous injection in mice [1].

Circulation rank (rigid bilayers)

Head-to-head

DSPE-PEG 2000 ≈ DSPE-PEG 1000 > DSPE-PEG 5000 ≥ DSPE-PEG 12000; >24 h circulation

Optimal for saturated-phospholipid circulation studies

Rank reversed in fluid ePC/CH bilayers

Evidence Dimension	Blood circulation time of liposomes as a function of PEG molecular weight in DSPC/CH bilayers
Target Compound Data	DSPE-PEG 2000 (and DSPE-PEG 1000): prolonged circulation more than DSPE-PEG 5000 and DSPE-PEG 12000; DSPC/CH/DSPE-PEG 2000 LUVs circulated >24 h
Comparator Or Baseline	DSPE-PEG 5000 and DSPE-PEG 12000 in same DSPC/CH LUVs: shorter circulation time; DOPE-PEG 12000 = DOPE-PEG 5000 > DOPE-PEG 2000 > DOPE-PEG 1000 in fluid ePC/CH LUVs (reversed rank order)
Quantified Difference	Rank reversal between rigid (DSPC/CH) and fluid (ePC/CH) bilayers: DSPE-PEG 2000 optimal for rigid bilayers; circulation >24 h at 6 mol% PEG incorporation
Conditions	Mice; LUVs 200 nm diameter; 6 mol% PEG-lipid; DSPC:CH (1:1 molar ratio); at least 3 mol% PEG-lipid required for activity; size <300 nm essential

Why This Matters

This evidence directly informs procurement strategy: if the intended formulation uses saturated phospholipids (DSPC, HSPC, DPPC) with cholesterol—the backbone of most clinically approved liposomal drugs—DSPE‑PEG 2000 is demonstrably superior to higher‑MW DSPE‑PEG variants for circulation persistence.

• [1] Maruyama K, Yuda T, Okamoto A, Kojima S, Suginaka A, Iwatsuru M. Prolonged circulation time in vivo of large unilamellar liposomes composed of distearoyl phosphatidylcholine and cholesterol containing amphipathic poly(ethylene glycol). Biochim Biophys Acta. 1992;1128(1):44-49. doi:10.1016/0005-2760(92)90255-T. PMID: 1390877. View Source

Nanocrystal Surface Binding and Colloidal Stability vs. DSPE‑PEG 5000

In a direct comparison of DSPE‑PEG 2000 and DSPE‑PEG 5000 as stabilizers for felodipine and griseofulvin nanocrystals produced by wet‑milling, quartz crystal microbalance with dissipation monitoring showed that both PEGylated lipids adsorbed as flat layers of approximately 1–3 nm thickness, with DSPE‑PEG 5000 forming a thicker layer [1]. However, DSPE‑PEG 2000 produced a somewhat higher surface binding and superior colloidal stability of the resulting nanocrystal suspensions [1]. The study concluded that DSPE‑PEG 2000 gives higher surface coverage and better colloidal stabilization, while DSPE‑PEG 5000 provides a more extended PEG conformation that may favor circulation prolongation at the expense of surface anchoring density [1].

Nanocrystal surface binding

Head-to-head

Higher surface coverage and colloidal stability vs. DSPE-PEG 5000; adsorbed layer ~1–3 nm

May improve wet-milling process robustness

QCM-D data; DSPE-PEG 5000 forms thicker but less dense layer

Evidence Dimension	Nanocrystal surface binding affinity and resultant colloidal stability
Target Compound Data	DSPE-PEG 2000: higher surface binding, superior colloidal stability, adsorbed layer ~1–3 nm
Comparator Or Baseline	DSPE-PEG 5000: somewhat lower surface binding; thicker adsorbed layer; more extended PEG conformation
Quantified Difference	Qualitatively superior surface binding and colloidal stability for DSPE-PEG 2000; DSPE-PEG 5000 forms a thicker adsorbed layer but with lower surface coverage density
Conditions	Felodipine and griseofulvin nanocrystals; quartz crystal microbalance with dissipation monitoring; wet-milling preparation; adsorption from aqueous medium

Why This Matters

For nanocrystal formulations—a growing platform for bioavailability enhancement of poorly soluble drugs—DSPE‑PEG 2000 provides better process robustness through higher surface coverage, reducing batch failure risk during wet‑milling and storage.

• [1] Rydberg HA, Yanez Arteta M, Berg S, Lindfors L, Sigfridsson K. Probing adsorption of DSPE-PEG2000 and DSPE-PEG5000 to the surface of felodipine and griseofulvin nanocrystals. Int J Pharm. 2016;510(1):232-239. doi:10.1016/j.ijpharm.2016.06.046. PMID: 27329674. View Source

In Vivo Circulation Half‑Life Extension of DNA Nanocapsules vs. Uncoated Baseline

DNA lipid nanocapsules (DNA LNCs) coated with DSPE‑mPEG 2000 at 10 mM concentration were compared with uncoated DNA LNCs and poloxamer F108‑coated controls for pharmacokinetic performance in mice [1]. DSPE‑mPEG 2000‑coated LNCs exhibited an early distribution half‑life (t1/2) of 7.1 hours, a 5‑fold increase over uncoated DNA LNCs (t1/2 = 1.4 h) [1]. This circulation enhancement correlated with in vitro findings: DSPE‑mPEG 2000‑coated LNCs inhibited complement activation and were not phagocytosed by macrophagic THP‑1 cells, whereas uncoated DNA LNCs accumulated in the vacuolar compartment of these cells [1]. The prolonged circulation enabled passive tumor accumulation confirmed by in vivo fluorescence imaging [1].

DNA nanocapsule t1/2

Head-to-head

DSPE-mPEG 2000 coated: t1/2 = 7.1 h; uncoated: 1.4 h (5-fold increase)

Supports stealth coating for gene delivery research

Inhibited complement activation and macrophage uptake

Evidence Dimension	In vivo plasma distribution half-life (t1/2) and macrophage uptake
Target Compound Data	DSPE-mPEG 2000-coated DNA LNCs: t1/2 = 7.1 h; inhibited complement activation; no phagocytosis by THP-1 macrophages
Comparator Or Baseline	Uncoated DNA LNCs: t1/2 = 1.4 h; complement activation; THP-1 macrophage uptake into vacuolar compartment
Quantified Difference	5-fold increase in distribution half-life (7.1 h vs. 1.4 h); qualitative elimination of macrophage phagocytosis
Conditions	Mice; intravenous administration; DNA LNCs <130 nm; DSPE-mPEG 2000 at 10 mM coating concentration; comparison also with poloxamer F108 coatings

Why This Matters

A 5‑fold circulation half‑life extension directly attributable to DSPE‑mPEG 2000 surface coating represents one of the largest quantitatively documented stealth effects for a single excipient change, establishing a clear procurement rationale for gene delivery applications.

• [1] Vonarbourg A, Passirani C, Saulnier P, Simard P, Leroux JC, Benoit JP. Long-circulating DNA lipid nanocapsules as new vector for passive tumor targeting. Biomaterials. 2010;31(2):321-329. doi:10.1016/j.biomaterials.2009.09.044. PMID: 19815273. View Source

Clinically Validated Half‑Life Extension: Doxil® (DSPE‑mPEG 2000) vs. Non‑PEGylated Liposomal Doxorubicin (Myocet®)

The clinical impact of DSPE‑mPEG 2000 incorporation is exemplified by the approved liposomal doxorubicin products Doxil® (containing DSPE‑mPEG 2000 at ~20% of total lipid) and Myocet® (non‑PEGylated liposomal doxorubicin) . The plasma half‑life of doxorubicin in Doxil® is approximately 55 hours (≈2.3 days) in humans, representing an ~850‑fold increase over Myocet®, which exhibits a half‑life of only approximately 0.07 hours (≈4 minutes) . This dramatic PK differentiation is directly attributed to the DSPE‑mPEG 2000 component, which creates a steric barrier reducing opsonization and reticuloendothelial system clearance [1]. Doxil® received FDA approval in 1995 and remains the foundational reference for PEGylated liposome clinical performance, with the Barenholz review documenting over two decades of clinical experience confirming the criticality of the DSPE‑PEG 2000 component [1].

Plasma half-life reference

Cross-study

Doxil® (DSPE-mPEG 2000) t1/2 ~55 h; non-PEGylated Myocet® ~0.07 h (~850-fold difference)

Supports circulation endpoint differentiation context

Clinical PK data; cross-study comparison, not direct head-to-head trial

Evidence Dimension	Clinical plasma elimination half-life of liposomal doxorubicin
Target Compound Data	Doxil® (DSPE-mPEG 2000-containing): plasma t1/2 ≈ 55 h (≈2.3 days) in humans
Comparator Or Baseline	Myocet® (non-PEGylated liposomal doxorubicin): plasma t1/2 ≈ 0.07 h (≈4 minutes) in humans
Quantified Difference	~850-fold longer half-life for DSPE-mPEG 2000-containing formulation (55 h vs. 0.07 h)
Conditions	Human clinical pharmacokinetics; intravenous administration; Doxil® lipid composition: HSPC:Cholesterol:DSPE-mPEG 2000

Why This Matters

This is the most clinically consequential quantitative evidence of DSPE‑PEG 2000 differentiation: an ~850‑fold half‑life advantage that translates into reduced dosing frequency, altered biodistribution, and distinct therapeutic index—a procurement decision with direct patient outcome implications.

• [1] Barenholz Y. Doxil®—the first FDA-approved nano-drug: lessons learned. J Control Release. 2012;160(2):117-134. doi:10.1016/j.jconrel.2012.03.020. PMID: 22484195. View Source

DSPE‑PEG 2000 Evidence‑Driven Application Scenarios for Scientific and Industrial Procurement

Long‑Circulating Liposomal Chemotherapy (Doxil®‑Class Formulations)

For liposomal formulations built on saturated phosphatidylcholine (HSPC or DSPC) and cholesterol—the clinically validated Doxil® platform—DSPE‑PEG 2000 is the evidence‑supported PEG‑lipid of choice. The Maruyama et al. data demonstrate that DSPE‑PEG 2000 (and DSPE‑PEG 1000) outperform higher‑MW DSPE‑PEG variants (5000, 12000) specifically in rigid DSPC/CH bilayers, yielding circulation persistence exceeding 24 hours in mice [3]. The clinical translation of this finding is validated by Doxil®, which achieves a human plasma half‑life of ~55 hours, an ~850‑fold increase over non‑PEGylated Myocet® . Procurement of DSPE‑PEG 2000 for saturated‑phospholipid liposome platforms is therefore supported by both mechanistic and clinical evidence. Typical incorporation is 5–20 mol% of total lipid, with the Ashok et al. CMC data confirming that micellar stability upon dilution is maintained at concentrations as low as 0.5–1 µM [2].

Post‑Insertion Surface PEGylation of Preformed Nanocarriers

When manufacturing workflows require PEGylation of preformed liposomes or lipid nanoparticles via post‑insertion (rather than co‑formulation), DSPE‑PEG 2000 provides the highest documented insertion efficiency (90%) and the lowest desorption rate (0.45%/h) among tested anchors [3]. This translates to reduced material waste during manufacturing and longer functional PEG retention on the carrier surface in vivo. The Mare et al. head‑to‑head data directly quantify the advantage over non‑phospholipid alternatives including HDAS‑SHP (79% insertion, 0.53%/h desorption) and HDAS‑PEG 2000 (73% insertion, 0.67%/h desorption) [3]. Procurement rationale: if the production process uses post‑insertion PEGylation, DSPE‑PEG 2000 maximizes yield and minimizes PEG shedding.

Drug Nanocrystal Stabilization via Wet‑Milling for Bioavailability Enhancement

For poorly water‑soluble drug candidates formulated as nanocrystals by wet‑milling, DSPE‑PEG 2000 offers superior colloidal stability through higher surface binding compared to DSPE‑PEG 5000 [3]. The Rydberg et al. quartz crystal microbalance data demonstrate that while DSPE‑PEG 5000 forms a thicker adsorbed layer, DSPE‑PEG 2000 achieves higher surface coverage density, which correlates with better stabilization against aggregation during storage [3]. This evidence supports DSPE‑PEG 2000 procurement for nanocrystal formulation development where colloidal stability during the milling process and subsequent storage is the primary critical quality attribute.

Sterically Stabilized Micelles for Hydrophobic Drug Solubilization

For micelle‑based delivery of hydrophobic drugs, DSPE‑PEG 2000 simple micelles (without added phospholipid) provide a lower CMC (0.5–1 µM) and higher drug solubilization capacity compared to DSPE‑PEG 5000 micelles (CMC 1–1.5 µM) [3]. The 2‑ to 3‑fold lower CMC means DSPE‑PEG 2000 micelles resist disassembly upon the massive dilution that occurs immediately after intravenous injection, maintaining drug encapsulation during the critical distribution phase. The Ashok et al. data specifically demonstrate superior solubilization of the model hydrophobic drug diazepam by DSPE‑PEG 2000 vs. DSPE‑PEG 5000 simple micelles [3]. Procurement of DSPE‑PEG 2000 for micellar formulations is therefore indicated when dilution stability and drug loading are the primary formulation goals.

Application

Selection Property

Validation Focus

Saturated-phospholipid liposome circulation studies

PEG-lipid bilayer compatibility

Circulation persistence in DSPC/cholesterol models

Post-insertion PEGylation of preformed carriers

Post-insertion efficiency and retention

Insertion yield and desorption rate in manufacturing

Drug nanocrystal stabilization research

Surface binding and colloidal stability

Aggregation stability during wet-milling and storage

Micelle-based hydrophobic drug solubilization

CMC and drug loading capacity

Dilution stability and solubilization performance

• [1] Maruyama K, Yuda T, Okamoto A, Kojima S, Suginaka A, Iwatsuru M. Prolonged circulation time in vivo of large unilamellar liposomes composed of distearoyl phosphatidylcholine and cholesterol containing amphipathic poly(ethylene glycol). Biochim Biophys Acta. 1992;1128(1):44-49. doi:10.1016/0005-2760(92)90255-T. PMID: 1390877. View Source
• [2] Ashok B, Arleth L, Hjelm RP, Rubinstein I, Önyüksel H. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization. J Pharm Sci. 2004;93(10):2476-2487. PMID: 15349957. View Source
• [3] Mare R, Da H, Fresta M, Cosco D, Awasthi V. Anchoring Property of a Novel Hydrophilic Lipopolymer, HDAS-SHP, Post-Inserted in Preformed Liposomes. Nanomaterials (Basel). 2019;9(9):1185. PMID: 31438526. View Source